Cas no 88201-41-6 (ancovenin)

• Product Name: ancovenin
• CAS No: 88201-41-6
• MF: C₈₅H₁₂₁N₂₃O₂₅S₃
• MW: 1961.2
• CID: 724308
• PubChem ID: 16132359
• Update Time: 2024-03-01

ancovenin Chemical and Physical Properties

Names and Identifiers

• Ancovenin (9CI)
• ancovenin
• Ancovenine
• L-Ala(1)-L-Val-L-Gln-D-Cys(2)-L-Ala(3)-Dha-L-Phe-Gly-L-Pro-L-Leu-4-Mercapto(3)-D-Abu-L-Trp-L-Ser-L-Ala(2)-L-Asp-Gly-L-Asn-4-mercapto(1)-D-Abu-L-Lys-OH
• L-Lysine, L-cysteinyl-L-valyl-L-glutaminyl-D-cysteinyl-L-cysteinyl-2,3-didehydroalanyl-L-phenylalanylglycyl-L-prolyl-L-leucyl-(2S,3S)-2-amino-3-mercaptobutanoyl-L-tryptophyl-L-seryl-L-cysteinyl-L-α-aspartylglycyl-L-asparaginyl-(2S,3S)-2-amino-3-mercaptobutanoyl-, cyclic (1→18),(4→14),(5→11)-tris(thi...
• SCHEMBL8733400
• DTXSID30236890
• UNII-CP395ET6E9
• 88201-41-6
• CP395ET6E9
• L-LYSINE, L-CYSTEINYL-L-VALYL-L-GLUTAMINYL-D-CYSTEINYL-L-CYSTEINYL-2,3-DIDEHYDROALANYL-L-PHENYLALANYLGLYCYL-L-PROLYL-L-LEUCYL-(2S,3S)-2-AMINO-3-MERCAPTOBUTANOYL-L-TRYPTOPHYL-L-SERYL-L-CYSTEINYL-L-.ALPHA.-ASPARTYLGLYCYL-L-ASPARAGINYL-(2S,3S)-2-AMINO-3-MERCAPTOBUTANOYL-, CYCLIC (1->18),(4->14),(5->11)-TRIS(THIOETHER)
• CYS-VAL-GLN-D-CYS-CYS-2,3-DIDEHYDRO-ALA-PHE-ALA-GLY-PRO-LEU-(2S,3S)-2-AMINO-3-MERCAPTOBUTANOYL-TRP-SER-CYS-ASP-GLY-ASN-(2S,3S)-2-AMINO-3-MERCAPTOBUTANOYL-LYS CYCLIC (1->18),(4->14),(5->11)-TRIS(THIOETHER)

• Inchi： 1S/C85H121N23O25S3/c1-39(2)26-51-75(122)106-68-43(7)136-38-59(78(125)93-41(5)69(116)97-52(27-44-16-9-8-10-17-44)71(118)92-33-64(113)108-25-15-21-60(108)81(128)99-51)104-80(127)58-37-134-36-57(103-77(124)56(34-109)101-74(121)53(100-84(68)131)28-45-31-90-48-19-12-11-18-46(45)48)79(126)98-55(30-65(114)115)72(119)91-32-63(112)94-54(29-62(89)111)76(123)107-67(83(130)96-50(85(132)133)20-13-14-24-86)42(6)135-35-47(87)70(117)105-66(40(3)4)82(129)95-49(73(120)102-58)22-23-61(88)110/h8-12,16-19,31,39-40,42-43,47,49-60,66-68,90,109H,5,13-15,20-30,32-38,86-87H2,1-4,6-7H3,(H2,88,110)(H2,89,111)(H,91,119)(H,92,118)(H,93,125)(H,94,112)(H,95,129)(H,96,130)(H,97,116)(H,98,126)(H,99,128)(H,100,131)(H,101,121)(H,102,120)(H,103,124)(H,104,127)(H,105,117)(H,106,122)(H,107,123)(H,114,115)(H,132,133)
• InChI Key： DEEOVDONDDERBX-UHFFFAOYSA-N
• SMILES： C(C1C(NC(C(NC2CSCC(NC(C(NC(C(NC(C(CSC(C)C(C(=O)NC(C(=O)O)CCCCN)NC(=O)C(CC(=O)N)NC(=O)CNC(=O)C(CC(=O)O)NC2=O)N)=O)C(C)C)=O)CCC(=O)N)=O)C(=O)NC2C(NC(C(NC(CC3C=CC=CC=3)C(=O)NCC(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NC(C(SC2)C)C(=O)N1)=O)=C)=O)=O)CO)=O)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 1959.8066100g/mol
• Monoisotopic Mass: 1959.8066100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 136
• Rotatable Bond Count: 22
• Complexity: 4320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9
• Topological Polar Surface Area: 840Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides